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Compound of Interest

1-Ethyl-1H-benzoimidazol-2-
Compound Name:

ylamine
CAS No.: 1622-58-8
Cat. No.: B154415

Get Quote

The formal identification of a chemical entity is foundational to all scientific communication. For

the compound in question, the nomenclature is governed by the International Union of Pure
and Applied Chemistry (IUPAC) rules for heterocyclic systems.

1.1. Preferred IUPAC Name (PIN)

The preferred IUPAC name for the structure is 1-ethyl-1H-benzimidazol-2-amine.[3][4] This
name is derived as follows:

Benzimidazole: The core is a fusion of a benzene ring and an imidazole ring.

e 1H: This locant indicates the position of the saturated atom (the nitrogen bearing a hydrogen)
in the parent benzimidazole ring system. While often implied, its inclusion is critical for
unambiguous naming.

o 1-ethyl: An ethyl group (-CH2CH?3) is substituted on the nitrogen atom at position 1.

e 2-amine: An amino group (-NH2) is substituted on the carbon atom at position 2.
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1.2. IUPAC Name Variants and Synonyms

While the PIN is the single correct formal name, other systematic names may be encountered.
Understanding these variants is crucial for comprehensive literature and database searches.

¢ N!-ethyl-1H-benzimidazole-2-diamine: This variant uses the N locant to specify substitution
on the nitrogen atom of the parent diamine structure.

e 1-ethyl-2-aminobenzimidazole: A common and accepted variation where the '1H' is omitted,
as its position is the most stable and common tautomer.

The numbering of the benzimidazole ring system is fixed, starting from one of the nitrogen
atoms and proceeding around the ring to give the lowest possible locants to heteroatoms, as
per IUPAC guidelines.[5][6]

Physicochemical and Spectroscopic Properties

The physical and spectral characteristics of a compound are critical for its identification,
purification, and formulation. While extensive experimental data for this specific molecule is not
widely published, properties can be reliably predicted based on its structure and data from
closely related analogues.

2.1. Physicochemical Data

The following table summarizes key physicochemical properties. Calculated values are derived
from computational models, and estimated values are based on experimental data from
analogous compounds such as 2-ethyl-1H-benzimidazole and 2-aminobenzimidazole.[7][8]
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Property Value Source | Basis
Molecular Formula CoH11N3 -
Molecular Weight 161.21 g/mol [4]
White to off-white solid
Appearance ) Analogy
(Predicted)
] ] ) Based on 2-ethyl-1H-
Melting Point ~170-180 °C (Estimated) o
benzimidazole (176-178°C)[7]
- ) ] General properties of aromatic
Boiling Point >300 °C (Estimated)

amines[8]

Soluble in organic solvents

. General properties of
Solubility (e.g., DMSO, Methanol);

) ) amines[3][9]
sparingly soluble in water.

logP (calculated) 1.93 [4]
Hydrogen Bond Donors 1 (from -NH2) [4]
Hydrogen Bond Acceptors 3 (2 fromring N, 1 from -NH32) [4]

2.2. Spectroscopic Profile

Spectroscopic analysis provides a definitive fingerprint for chemical structure confirmation.
Below are the expected spectral characteristics.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

The predicted *H and 3C NMR chemical shifts (in ppm) in a solvent like DMSO-ds are outlined
below. These predictions are based on standard chemical shift tables and data from similar
benzimidazole structures.[7][10]
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1H NMR Lo . )
) o (ppm) Multiplicity Integration Assignment
(Predicted)
_ _ C4-H, C5-H, C6-
Aromatic Protons 7.0-7.5 Multiplet 4H
H, C7-H
Amino Protons ~5.5-6.5 Broad Singlet 2H -NH2
Ethyl Methylene ~4.1 Quartet 2H N-CH2-CHs
Ethyl Methyl ~1.4 Triplet 3H N-CH2-CHs
13C NMR (Predicted) o (ppm) Assignment
C=N Carbon ~158 C2
Aromatic Carbons 135-145 C7a, C3a (Quaternary)
Aromatic Carbons 110-125 C4, C5, C6, C7
Ethyl Methylene ~40 N-CH2-CHs
Ethyl Methyl ~15 N-CH2-CHs

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for its key functional
groups. Data from related compounds like 2-ethyl-1H-benzimidazole and other 2-
aminobenzimidazoles support these assignments.[7][11][12]
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Vibrational Mode

Wavenumber (cm—?)

Intensity

N-H Stretch (amine) 3300 - 3450 Medium, Doublet
C-H Stretch (aromatic) 3000 - 3100 Medium

C-H Stretch (aliphatic) 2850 - 2980 Medium

C=N Stretch (imidazole) 1620 - 1650 Strong

C=C Stretch (aromatic) 1500 - 1600 Medium-Strong
N-H Bend (amine) 1580 - 1620 Medium

2.2.3. Mass Spectrometry (MS)

Under electron ionization (El), the compound is expected to show a prominent molecular ion

peak.
Technique Expected m/z Assighment
EI-MS 161 [M]* (Molecular lon)
EI-MS 146 [M - CHs]*
EI-MS 132 [M - C2Hs]*
ESI-MS 162 [M+H]*

Synthesis and Purification

The synthesis of 2-aminobenzimidazoles is a well-established area of organic chemistry. The

most direct and reliable method for preparing 1-ethyl-1H-benzimidazol-2-amine involves the

cyclization of an appropriately substituted o-phenylenediamine with a cyanating agent.

3.1. Recommended Synthetic Protocol: Cyanogen Bromide Cyclization

This protocol is based on the classical and widely cited reaction of o-phenylenediamines with

cyanogen bromide to form the 2-aminobenzimidazole core. The starting material, N-ethyl-o-
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phenylenediamine, can be prepared via standard methods such as reductive amination of o-

nitroaniline followed by ethylation or direct N-alkylation of o-phenylenediamine.

SAFETY PRECAUTION: Cyanogen bromide is highly toxic and should be handled with
extreme caution in a well-ventilated chemical fume hood by trained personnel using

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
goggles.

Materials:

N-ethyl-o-phenylenediamine
Cyanogen bromide (BrCN)
Ethanol, reagent grade
Sodium bicarbonate (NaHCO3)

Deionized water

Step-by-Step Methodology:

Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve N-ethyl-o-phenylenediamine (1 equivalent) in ethanol (approx. 10 mL per gram of
diamine).

Addition of Cyanogen Bromide: To the stirred solution, add a solution of cyanogen bromide
(1.1 equivalents) in ethanol dropwise at room temperature. The reaction is often exothermic;
maintain the temperature below 40°C with a water bath if necessary.

Reaction: After the addition is complete, stir the mixture at room temperature for 2-4 hours,
or until TLC analysis indicates the consumption of the starting diamine.

Work-up: Concentrate the reaction mixture under reduced pressure to remove the ethanol.

Neutralization: Re-dissolve the residue in water and carefully add a saturated aqueous
solution of sodium bicarbonate until the pH is neutral to basic (pH 8-9). This step neutralizes
the HBr byproduct and precipitates the free amine product.
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« Isolation: Collect the resulting solid precipitate by vacuum filtration.

e Washing: Wash the filter cake thoroughly with cold deionized water to remove any inorganic
salts.

e Drying: Dry the product under vacuum to yield crude 1-ethyl-1H-benzimidazol-2-amine.

 Purification: For higher purity, the crude product can be recrystallized from an ethanol/water
mixture.

3.2. Synthesis Workflow Diagram
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Click to download full resolution via product page

Caption: Synthetic workflow for 1-ethyl-1H-benzimidazol-2-amine.

Applications in Drug Development and Biological
Activity

The 2-aminobenzimidazole scaffold is a cornerstone in medicinal chemistry, recognized for its
broad spectrum of biological activities.[8] Derivatives have been investigated as antimicrobial,
anticancer, anti-inflammatory, and antiparasitic agents.[13][14][15]

4.1. Mechanism of Action: Targeting Innate Immunity

One of the most compelling mechanisms of action for 2-aminobenzimidazoles is the inhibition
of the Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1).[3] NOD1 is a
critical intracellular pattern recognition receptor in the innate immune system that detects
bacterial peptidoglycans, triggering a pro-inflammatory signaling cascade.

Inappropriate or chronic activation of NODL1 is linked to inflammatory diseases such as asthma
and inflammatory bowel disease. Small molecule inhibitors like 1-ethyl-1H-benzimidazol-2-
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amine can potentially modulate this pathway. The proposed mechanism involves the compound
binding to NOD1, inducing a conformational change that prevents its self-oligomerization and
subsequent recruitment of the kinase RIPK2. This effectively blocks the downstream activation
of the NF-kB and MAPK signaling pathways, thereby reducing the expression of inflammatory
cytokines.[3]

4.2. NOD1 Signaling Pathway and Point of Inhibition
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Caption: Inhibition of the NOD1 signaling pathway by 2-aminobenzimidazoles.
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Safety, Handling, and Storage

As with any research chemical, proper handling and storage are paramount to ensure safety.
The following information is based on data from structurally similar compounds, such as 5-
Chloro-1-ethyl-1H-benzimidazol-2-amine.[16]

5.1. Hazard Identification (GHS Classification)

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin Irritation (Category 2), H315: Causes skin irritation.

Eye Irritation (Category 2), H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:
May cause respiratory irritation.

Signal Word: Warning
Pictogram:

5.2. Precautionary Measures

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[14][17]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[14][16][17]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[14][17]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[14][16][17]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[16]

5.3. Handling and Storage

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://static.cymitquimica.com/products/10/pdf/sds-F718541.pdf
https://enamine.enamine.net/pub/msds?code=EN300-117211&&senderid=0&&lang=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A17940%20%20SDS%20%20062123.pdf
https://enamine.enamine.net/pub/msds?code=EN300-117211&&senderid=0&&lang=en
https://static.cymitquimica.com/products/10/pdf/sds-F718541.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A17940%20%20SDS%20%20062123.pdf
https://enamine.enamine.net/pub/msds?code=EN300-117211&&senderid=0&&lang=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A17940%20%20SDS%20%20062123.pdf
https://enamine.enamine.net/pub/msds?code=EN300-117211&&senderid=0&&lang=en
https://static.cymitquimica.com/products/10/pdf/sds-F718541.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=A17940%20%20SDS%20%20062123.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F718541.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid
contact with skin, eyes, and clothing. Prevent dust formation.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

Conclusion

1-ethyl-1H-benzimidazol-2-amine represents a valuable chemical scaffold for professionals
engaged in drug discovery and development. Its straightforward synthesis, combined with the
proven therapeutic potential of the 2-aminobenzimidazole core, makes it an attractive starting
point for developing novel modulators of biological pathways, particularly those involved in
inflammatory and infectious diseases. This guide provides the foundational technical
knowledge required to work with this compound safely and effectively, from its basic chemical
identity to its potential as a therapeutic lead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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